![molecular formula C16H13FN2O3 B5178853 4-fluoro-N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide](/img/structure/B5178853.png)
4-fluoro-N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-fluoro-N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide is a chemical compound that has been the subject of numerous scientific research studies. It is a benzoxazinone derivative that has shown potential in various biological applications. The compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been studied extensively.
Mechanism of Action
The mechanism of action of 4-fluoro-N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide is not fully understood. However, it has been suggested that the compound inhibits the activity of certain enzymes that are involved in the inflammatory and cancer pathways. The compound has also been shown to activate the Nrf2 (nuclear factor erythroid 2-related factor 2) pathway, which is involved in cellular defense against oxidative stress.
Biochemical and Physiological Effects
The compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. The compound has also been shown to inhibit the activity of certain enzymes that are involved in the cancer pathway, such as COX-2 (cyclooxygenase-2) and MMP-9 (matrix metalloproteinase-9). The compound has also been shown to have neuroprotective effects and can inhibit the formation of beta-amyloid plaques, which are characteristic of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The advantages of using 4-fluoro-N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide in lab experiments include its potential as a therapeutic agent for various diseases, its ability to inhibit the activity of certain enzymes involved in the inflammatory and cancer pathways, and its neuroprotective effects. However, some limitations of using the compound in lab experiments include its low solubility in water, which can limit its bioavailability, and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on 4-fluoro-N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide. Some of these include:
1. Further studies on the mechanism of action of the compound to better understand its effects on various biological pathways.
2. Studies on the pharmacokinetics and pharmacodynamics of the compound to determine its potential as a therapeutic agent.
3. Studies on the toxicity and safety of the compound at different concentrations to determine its potential for clinical use.
4. Studies on the structure-activity relationship of the compound to identify more potent derivatives with improved bioavailability and efficacy.
5. Studies on the potential use of the compound in combination with other drugs for the treatment of various diseases.
Synthesis Methods
The synthesis of 4-fluoro-N-(4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide has been reported in the literature using different methods. One method involves the reaction of 4-fluoroaniline with 4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole) to obtain the desired product. Another method involves the reaction of 4-fluoroaniline with 4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylic acid ethyl ester in the presence of a coupling agent and HCl to obtain the amide product.
Scientific Research Applications
The compound has been studied for its potential in various biological applications. It has been shown to have anti-inflammatory and anti-cancer properties. The compound has been tested on various cancer cell lines, and it has shown promising results in inhibiting cancer cell growth. The compound has also been studied for its potential use in the treatment of Alzheimer's disease. It has been shown to have neuroprotective effects and can inhibit the formation of beta-amyloid plaques, which are characteristic of Alzheimer's disease.
Properties
IUPAC Name |
4-fluoro-N-(4-methyl-3-oxo-1,4-benzoxazin-6-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FN2O3/c1-19-13-8-12(6-7-14(13)22-9-15(19)20)18-16(21)10-2-4-11(17)5-3-10/h2-8H,9H2,1H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVLAHWSVCPHYEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)COC2=C1C=C(C=C2)NC(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.